Cas no 658-48-0 (α-Methyl-p-tyrosine)

• Product Name: α-Methyl-p-tyrosine
• CAS No: 658-48-0
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• MDL: MFCD00004187
• CID: 39459
• PubChem ID: 3125
• Update Time: 2025-06-29

α-Methyl-p-tyrosine Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-3-(4-hydroxyphenyl)-2-methylpropanoic acid
• 2-Amino-3-(4-hydroxyphenyl)-2-methylpropanoic acid
• A-METHYL-D,L-TYROSINE
• DL-Metirosine-D4
• METHYL-DL-TYROSINE, ALPHA-(RG)
• Metirosine
• α-Methyl-D,L-tyrosin
• A-METHYL-DL-P-TYROSINE
• α-Methyl-D,L-tyrosine
• AMPT
• α-Methyl-DL-tyrosine
• DL-alpha-Methyltyrosine
• Racemetirosine
• DL-alpha-Methyl-p-tyrosine
• Racemetirosine [INN]
• alpha-Methyl-dl-tyrosine
• Racemetirosinum [INN-Latin]
• Racemetirosina [INN-Spanish]
• (+-)-alpha-Methyl-DL-tyrosine
• alpha-Methyl-p-tyrosine
• Tyrosine, .alpha.-methyl-
• Metyrosine, DL-
• alpha-Methylparatyrosine, DL-
• 2-P-HYDROXYPHENYLMETHYL-DL-ALANINE
• .alpha.-Methyltyrosine
• Tyrosine, alpha-methyl-
• alpha-Methyltyrosine, (D,L)-Isomer
• EI
• α-Methyl-p-tyrosine
• Lopac0_000001
• 658-48-0
• D,l-metyrosine
• Racemetirosine [WHO-DD]
• alpha-Methyl-DL-tyrosine, 98%
• HY-33549
• EU-0100001
• D,L-alpha-methyltyrosine
• MFCD00004187
• a-Methyl-DL-tyrosine
• EINECS 211-523-0
• SR-01000075605
• 2-amino-3-(4-hydroxyphenyl)-2-methylpropanoicacid
• NCGC00015701-03
• EINECS 210-635-7
• NCGC00093528-02
• -Methyl-p-tyrosine
• NCGC00093528-01
• AKOS022063174
• DNP-01
• alpha-Methyl-DL-tyrosine, >=95% (NT)
• .alpha.-Methyl-dl-tyrosine
• dl-.alpha.-Methyl-p-tyrosine
• M-5185
• DS-6468
• Racemetyrosine (USAN)
• SCHEMBL61871
• L1-79
• NHTGHBARYWONDQ-UHFFFAOYSA-N
• D11606
• SM-88 COMPONENT RACEMETYROSINE
• SMR000059140
• (.+/-.)-.alpha.-Methyl-DL-tyrosine
• Racemetyrosine
• EN300-314129
• Racemetirosinum
• 2-Amino-3-(4-hydroxy-phenyl)-2-methyl-propionic acid
• FT-0632594
• AKOS003391424
• SR-01000075607
• GTPL5094
• NS00080214
• UNII-X88TTO174Z
• 4-Hydroxy-alpha-methylphenylalanine
• s9713
• Racemetyrosine [USAN]
• Dl-2-methyl-p-tyrosine
• LP00001
• alpha -Methyl-D,L-tyrosine
• SY099144
• Q15408417
• SY045851
• (R,S)-2-Amino-3-(4-hydroxyphenyl)-2-methylpropionsaeure
• 620-30-4
• A-Methyl-D pound notL-tyrosine
• DTXSID90859529
• Racemetyrosine (SM-88)
• SR-01000075607-1
• SM-88
• .alpha.-Methylparatyrosine
• NCGC00015701-05
• 2-Methyltyrosine
• HMS3260A03
• CS-D0593
• NCGC00015701-04
• AI3-62542
• Dl-metyrosine
• Tox21_500001
• H 9/88
• SR-01000075605-1
• NCGC00015701-07
• MLS000028638
• CCG-204097
• BRN 2938704
• CHEMBL1330596
• 2-(4-hydroxybenzyl)-2-aminopropanoic acid
• a-Methyl-D,L-tyrosine (L-isomer enriched)
• SDCCGSBI-0049990.P002
• X88TTO174Z
• Racemetirosina
• DL-2-Methyl-3-(4-hydroxyphenyl)alanine
• FT-0771147
• 4-14-00-02453 (Beilstein Handbook Reference)
• ?-Methyl-D,L-tyrosine
• dl-.alpha.-Methyltyrosine
• NCGC00260686-01
• .alpha.-Methyl-p-tyrosine
• WHO 4292
• FT-0622266
• STK272180
• DB-054045
• alpha-Methyltyrosine
• DB-055009

• MDL： MFCD00004187
• Inchi： 1S/C10H13NO3/c1-10(11,9(13)14)6-7-2-4-8(12)5-3-7/h2-5,12H,6,11H2,1H3,(H,13,14)
• InChI Key： NHTGHBARYWONDQ-UHFFFAOYSA-N
• SMILES： OC(C(C)(CC1C=CC(=CC=1)O)N)=O

Computed Properties

• Exact Mass: 195.09000
• Monoisotopic Mass: 195.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 83.6

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.1926 (rough estimate)
• Melting Point: >300 °C (lit.)
• Boiling Point: 331.88°C (rough estimate)
• Flash Point: 383.7 °C at 760 mmHg
• Refractive Index: 1.5150 (estimate)
• PSA: 83.55000
• LogP: 1.43700
• Solubility: 。

α-Methyl-p-tyrosine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• RTECS：YP2890000
• Safety Term：S22;S24/25
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on α-Methyl-p-tyrosine

α-Methyl-p-Tyrosine (CAS No. 658-48-0): A Comprehensive Overview

α-Methyl-p-Tyrosine, also known by its CAS No. 658-48-0, is a derivative of tyrosine, an essential amino acid, with a methyl group attached to the alpha carbon. This modification imparts unique chemical and biological properties to the compound, making it a subject of interest in various fields of research, including pharmacology, biochemistry, and neuroscience. The compound has been extensively studied for its potential applications in drug development, particularly in the context of neurodegenerative diseases and metabolic disorders.

The structure of α-Methyl-p-Tyrosine consists of a benzene ring substituted with a hydroxyl group at the para position (hence the "p" in its name) and a methyl group attached to the alpha carbon of the tyrosine backbone. This configuration influences its solubility, stability, and interactions with biological systems. Recent studies have highlighted its ability to modulate cellular signaling pathways, particularly those involving tyrosine kinases, which are critical in cell growth, differentiation, and apoptosis.

One of the most promising areas of research involving α-Methyl-p-Tyrosine is its potential role in neuroprotection. Researchers have found that this compound exhibits antioxidant properties, which could be beneficial in combating oxidative stress—a key factor in neurodegenerative diseases such as Alzheimer's and Parkinson's. A study published in 2023 demonstrated that α-Methyl-p-Tyrosine significantly reduced reactive oxygen species (ROS) levels in neuronal cells under oxidative stress conditions. This finding underscores its potential as a therapeutic agent for protecting neurons from damage.

In addition to its neuroprotective effects, α-Methyl-p-Tyrosine has shown promise in cancer research. Preclinical studies have indicated that this compound may inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways. For instance, a 2023 study found that α-Methyl-p-Tyrosine suppressed the activity of Src family kinases, which are often overactivated in various cancers. These findings suggest that further investigation into its anticancer properties could lead to novel therapeutic strategies.

The metabolic effects of α-Methyl-p-Tyrosine are another area of active research. Emerging evidence suggests that this compound may influence energy metabolism by modulating mitochondrial function and glucose uptake. A recent study conducted on obese mice models revealed that administration of α-Methyl-p-Tyrosine led to improved insulin sensitivity and reduced fat accumulation. These results indicate potential applications in the management of metabolic disorders such as obesity and type 2 diabetes.

The synthesis and characterization of α-Methyl-p-Tyrosine have also been subjects of scientific inquiry. Chemists have developed efficient methods for synthesizing this compound using various organic synthesis techniques, including nucleophilic substitution and coupling reactions. The purity and stability of the synthesized product are critical for ensuring accurate results in subsequent biological studies.

In conclusion, α-Methyl-p-Tyrosine (CAS No. 658-48-0) is a versatile compound with diverse biological activities that hold significant promise for therapeutic applications. Its ability to modulate cellular signaling pathways, coupled with its antioxidant and metabolic effects, makes it a valuable tool in drug discovery research. As ongoing studies continue to unravel its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing medical science.